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Compound Name: Penta-N-acetylchitopentaose

Cat. No.: B8118343 Get Quote

This guide provides a detailed comparison of the elicitor activities of different chitin oligomers,

focusing on their structure-activity relationships in inducing plant defense responses. It is

intended for researchers, scientists, and professionals in drug development and plant science

who are exploring the potential of chitin-based elicitors. The information presented is supported

by experimental data from peer-reviewed studies, with detailed protocols for key assays and

visualizations of relevant biological pathways.

Introduction to Chitin as a Plant Defense Elicitor
Chitin, a polymer of N-acetyl-d-glucosamine, is a major component of fungal cell walls and the

exoskeletons of arthropods.[1][2] Plants have evolved to recognize chitin fragments, known as

chitin oligomers or chitooligosaccharides (CTOS), as a classic example of a Pathogen-

Associated Molecular Pattern (PAMP).[3] This recognition triggers a downstream signaling

cascade leading to PAMP-Triggered Immunity (PTI), a broad-spectrum defense response that

enhances plant resistance against a variety of pathogens.[3][4] The effectiveness of chitin as

an elicitor is highly dependent on its structural properties, primarily the degree of polymerization

(DP) and the degree of acetylation (DA).

Chitin Perception and Signaling Pathway
The plant's immune response is initiated when chitin oligomers are recognized by pattern

recognition receptors (PRRs) located on the plasma membrane.[4] This binding event activates

a complex intracellular signaling network.
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The primary receptors involved are LysM domain-containing receptor-like kinases (LysM-

RLKs), such as CERK1 in Arabidopsis, and LysM-containing receptor-like proteins, like CEBiP

in rice.[5][6] Upon binding of a chitin oligomer, these receptors form a complex, leading to the

activation of intracellular receptor-like cytoplasmic kinases (RLCKs).[3] This initiates several

rapid downstream events, including an influx of calcium ions (Ca²⁺), a burst of reactive oxygen

species (ROS), and the activation of a mitogen-activated protein kinase (MAPK) cascade.[3][7]

These early signals ultimately lead to the activation of transcription factors that regulate the

expression of defense-related genes and the production of signaling hormones like jasmonic

acid (JA), salicylic acid (SA), and ethylene (ET).[4][8]
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Preparation

Experiment

Analysis

1. Prepare Plant Material
(e.g., seedlings, cell cultures)

2. Prepare Chitin Oligomer Solutions

3. Apply Elicitor Treatment

4. Incubate for a Defined Period

5a. ROS Burst Assay 5b. Gene Expression Analysis (qRT-PCR) 5c. Defense Enzyme Activity Assay

6. Data Analysis and Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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